(Z)-7-((bis(2-methoxyethyl)amino)methyl)-2-(4-ethylbenzylidene)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-2-[(4-ethylphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C24H29NO5/c1-4-17-5-7-18(8-6-17)15-22-23(27)19-9-10-21(26)20(24(19)30-22)16-25(11-13-28-2)12-14-29-3/h5-10,15,26H,4,11-14,16H2,1-3H3/b22-15-
• InChI Key: LXSUKGSIUCEPSV-JCMHNJIXSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN(CCOC)CCOC
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN(CCOC)CCOC
• Molecular Formula: C24H29NO5
• Molecular Weight: 411.5 g/mol

Description

(Z)-7-((bis(2-methoxyethyl)amino)methyl)-2-(4-ethylbenzylidene)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H29NO5 and its molecular weight is 411.498. The purity is usually 95%.
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Scientific Research Applications

Chemosensors

One study introduced a rhodamine-based compound acting as a fluorescent dual sensor for Zn2+ and Al3+ ions, highlighting the utility of complex organic molecules in detecting metal ions with high specificity and sensitivity (Roy et al., 2019). Such compounds can be tailored for selective ion detection, important for environmental monitoring and biomedical applications.

Antioxidant Activity

Research on phenolic lignans, which share structural features with the compound , indicated that oxidation at certain positions influences their antioxidant activity. This study provides insight into how structural modifications can affect the biological properties of complex organic molecules (Yamauchi et al., 2005).

Biological Activity

The synthesis and evaluation of silicon-containing bis-azomethines revealed compounds with promising antimicrobial activity. These findings underscore the potential of structurally complex molecules in developing new antimicrobial agents (Zaltariov et al., 2015).

Synthetic Methodologies

Studies on the synthesis of aminomethyl derivatives in the benzofuran series, including methods for introducing aminomethyl groups into specific positions, are crucial for the development of novel compounds with potential applications in drug discovery and material science (Grinev et al., 1986).